Cas no 1999657-77-0 (4-(5-methylthiophen-3-yl)oxolan-3-ol)

• Product Name: 4-(5-methylthiophen-3-yl)oxolan-3-ol
• CAS No: 1999657-77-0
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6334443
• PubChem ID: 165781924
• Update Time: 2025-11-03

4-(5-methylthiophen-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-3-yl)oxolan-3-ol
• 1999657-77-0
• EN300-1637050

• Inchi： 1S/C9H12O2S/c1-6-2-7(5-12-6)8-3-11-4-9(8)10/h2,5,8-10H,3-4H2,1H3
• InChI Key： TXGSMSXBKNUXEB-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1COCC1O

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 4-(5-methylthiophen-3-yl)oxolan-3-ol

4-(5-Methylthiophen-3-yl)oxolan-3-ol: A Comprehensive Overview

The compound 4-(5-methylthiophen-3-yl)oxolan-3-ol, with the CAS number 1999657-77-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with an oxolane (tetrahydrofuran) moiety. The presence of the methyl group on the thiophene ring adds to its structural complexity and functional diversity. Recent studies have highlighted its potential applications in drug discovery and material science, making it a subject of intense research interest.

One of the key aspects of 4-(5-methylthiophen-3-yl)oxolan-3-ol is its synthesis. Researchers have developed various methods to synthesize this compound, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic substitutions. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies. The stability of the molecule under different conditions has also been extensively investigated, revealing its suitability for various chemical transformations.

The biological activity of 4-(5-methylthiophen-3-yl)oxolan-3-ol has been a focal point of recent research. Studies have demonstrated that this compound exhibits promising antioxidant and anti-inflammatory properties, which could be harnessed in the development of new therapeutic agents. Moreover, its ability to modulate cellular signaling pathways has been explored, suggesting potential applications in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of applications, 4-(5-methylthiophen-3-yl)oxolan-3-one (a related compound) has been utilized as a building block in the synthesis of more complex molecules. Its versatility in forming various functional groups makes it an invaluable intermediate in organic synthesis. Additionally, the compound's unique electronic properties have led to its exploration in materials science, particularly in the development of novel polymers and sensors.

The future outlook for 4-(5-methylthiophen-3-yloxy)propanol is bright, with ongoing research focusing on its potential as a drug candidate and its role in advanced materials. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new dimensions for this compound, further solidifying its importance in modern chemistry.